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Compound of Interest

Compound Name: 2-(Allylthio)propanoic acid

CAS No.: 54680-83-0

Cat. No.: B1280510

Get Quote

Executive Summary & Chemical Profile[1][2]
2-(Allylthio)propanoic acid (also known as 2-((2-propenyl)thio)propionic acid) is a

functionalized carboxylic acid widely used as a pharmaceutical intermediate and a high-impact

flavoring agent (roasted allium notes). Its synthesis—typically involving the nucleophilic

substitution of 2-chloropropionic acid with allyl mercaptan—often yields a crude mixture

containing unreacted thiols, disulfides, and isomeric byproducts.

This guide details a multi-stage purification workflow. Unlike simple distillation, which may lead

to thermal degradation of the allyl sulfide moiety, our protocol emphasizes chemoselective

Acid-Base Extraction followed by High-Vacuum Distillation or Flash Chromatography for

analytical purity.

Chemical Identity Table[3]
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Property Specification

IUPAC Name 2-(prop-2-en-1-ylsulfanyl)propanoic acid

Structure

Molecular Weight 146.21 g/mol

CAS Number 54680-83-0

pKa (Calc.) ~4.5 (Carboxylic acid proton)

Boiling Point
~243°C (at 760 mmHg) / ~115–125°C (at 2

mmHg)

Key Impurities
Allyl mercaptan (odor), Diallyl disulfide, 2-

Chloropropionic acid

Critical Safety Protocol: Thiol Odor Control
STOP: Before initiating any purification, you must establish an odor-abatement system. The

precursor (allyl mercaptan) and degradation products have extremely low odor thresholds (ppb

range) and can cause facility-wide evacuations if mishandled.

The Bleach Trap: All rotary evaporator exhausts and vacuum pump outlets must be vented

into a scrubber containing 10% Sodium Hypochlorite (Bleach) solution. This oxidizes thiols to

non-volatile sulfonates.

Glassware Decontamination: Rinse all glassware with a dilute bleach solution before

removing it from the fume hood.

Protocol A: Chemoselective Acid-Base Extraction
(The Workhorse)
This method exploits the acidity of the carboxylic acid (pKa ~4.5) to separate it from non-acidic

sulfur impurities (disulfides, unreacted thiols) which remain in the organic phase.

Reagents
Solvent: Dichloromethane (DCM) or Diethyl Ether (
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).

Base: Saturated Sodium Bicarbonate (

) solution.

Acid: 2N Hydrochloric Acid (HCl).

Drying Agent: Anhydrous Magnesium Sulfate (

).

Step-by-Step Methodology
Dissolution: Dissolve the crude reaction mixture in DCM (10 mL solvent per 1 g crude).

First Extraction (Base Wash):

Transfer to a separatory funnel.

Add Saturated

(1:1 volume ratio). Shake vigorously with frequent venting (CO2 evolution).

Phase Separation: The target molecule moves to the Aqueous Top Layer (as sodium 2-

(allylthio)propanoate).

Discard the Organic Bottom Layer (contains non-acidic impurities like diallyl disulfide).

The "Back-Wash":

Wash the collected aqueous phase once with fresh DCM to remove entrained organic

impurities. Discard this organic wash.

Acidification (The Switch):

Cool the aqueous phase in an ice bath.

Slowly add 2N HCl with stirring until pH reaches ~1.0 (check with Congo Red paper). The

solution will become cloudy as the free acid oils out.
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Final Extraction:

Extract the acidified aqueous phase with fresh DCM (

volumes).

Combine these organic extracts.

Drying & Concentration:

Dry over

, filter, and concentrate under reduced pressure (Rotovap, < 40°C bath) to yield the semi-
pure oil.

Workflow Visualization
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Figure 1: Logic flow for the chemoselective isolation of 2-(allylthio)propanoic acid.
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Protocol B: High-Vacuum Distillation (Polishing)
For applications requiring >98% purity (e.g., flavor standards), distillation is required to remove

colored oligomers formed during synthesis.

Warning: The allyl group is thermally sensitive. Do not exceed bath temperatures of 140°C.

Setup: Short-path distillation head with a vacuum cow receiver.

Vacuum: High vacuum is mandatory (< 2 mmHg).

Procedure:

Degassing: Stir at room temperature under vacuum for 10 minutes to remove residual

solvent.

Forerun: Slowly raise oil bath to ~100°C. Collect any low-boiling fractions (often smells of

garlic/onion).

Main Fraction: The product typically distills between 115°C – 125°C at 2 mmHg.

Pot Residue: Stop distillation when the residue becomes viscous/dark to prevent thermal

decomposition.

Protocol C: Flash Chromatography (Analytical
Purity)
If the product is intended for pharmaceutical screening, chromatography is preferred over

distillation to avoid thermal stress.

Stationary Phase: Silica Gel 60 (230-400 mesh).

Mobile Phase: Hexane : Ethyl Acetate (Gradient 95:5

80:20).

Modifier: Add 1% Acetic Acid to the mobile phase.
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Why? Without acetic acid, the carboxylic acid moiety will interact strongly with the silica

silanols, causing severe peak tailing and irreversible adsorption.

Detection: TLC (stain with

or Iodine; UV is weak for this molecule).

Quality Control & Validation
To validate the success of your purification, perform the following checks:

1H-NMR (CDCl3):

Look for the diagnostic doublet at

1.45 (3H,

).

Confirm the allyl pattern: Multiplet at

5.7–5.9 (1H, internal alkene) and

5.1–5.3 (2H, terminal alkene).

Purity Check: Absence of broad peaks at

2.5–3.0 indicates removal of disulfide impurities.

Refractive Index: Pure material should be approx 1.517 at 20°C.

Titration: Dissolve 100 mg in neutral ethanol and titrate with 0.1N NaOH using

Phenolphthalein. Purity % can be calculated by acid value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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